Cas no 1259149-56-8 (3-[[(2,6-Dichloro-3-pyridinyl)sulfonyl]amino]benzoic acid)

• Product Name: 3-[[(2,6-Dichloro-3-pyridinyl)sulfonyl]amino]benzoic acid
• CAS No: 1259149-56-8
• MF: C₁₂H₈Cl₂N₂O₄S
• MW: 347.173919677734
• CID: 5460822
• PubChem ID: 51129531
• Update Time: 2025-05-24

3-[[(2,6-Dichloro-3-pyridinyl)sulfonyl]amino]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dichloropyridine-3-sulfonamido)benzoic acid
• 3-[(2,6-dichloropyridin-3-yl)sulfonylamino]benzoic acid
• Z968564184
• 3-[[(2,6-Dichloro-3-pyridinyl)sulfonyl]amino]benzoic acid

• Inchi： 1S/C12H8Cl2N2O4S/c13-10-5-4-9(11(14)15-10)21(19,20)16-8-3-1-2-7(6-8)12(17)18/h1-6,16H,(H,17,18)
• InChI Key： GCWHCCAHZXULBI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(N=1)Cl)S(NC1C=CC=C(C(=O)O)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 482
• XLogP3: 2.8
• Topological Polar Surface Area: 105

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 3-[[(2,6-Dichloro-3-pyridinyl)sulfonyl]amino]benzoic acid

Comprehensive Overview of 3-[[(2,6-Dichloro-3-pyridinyl)sulfonyl]amino]benzoic acid (CAS No. 1259149-56-8)

3-[[(2,6-Dichloro-3-pyridinyl)sulfonyl]amino]benzoic acid (CAS No. 1259149-56-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique sulfonamide and benzoic acid functional groups, serves as a critical intermediate in the synthesis of novel bioactive molecules. Its molecular structure, featuring a 2,6-dichloropyridine moiety, contributes to its versatility in drug discovery and material science applications.

In recent years, the demand for sulfonamide derivatives like 3-[[(2,6-Dichloro-3-pyridinyl)sulfonyl]amino]benzoic acid has surged due to their potential in developing enzyme inhibitors and receptor modulators. Researchers are particularly interested in its role in designing targeted therapies, especially in the context of metabolic disorders and inflammatory diseases. The compound's ability to interact with biological targets makes it a valuable candidate for high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of CAS No. 1259149-56-8 involves multi-step organic reactions, including sulfonylation and amination processes. Its high purity and stability under controlled conditions make it suitable for advanced research applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring its quality and consistency in experimental settings.

From an industrial perspective, 3-[[(2,6-Dichloro-3-pyridinyl)sulfonyl]amino]benzoic acid is often discussed in forums focusing on green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have been explored to optimize its production while minimizing environmental impact. These advancements align with global trends toward eco-friendly manufacturing and reduced carbon footprint in chemical industries.

For researchers and suppliers, understanding the physicochemical properties of CAS No. 1259149-56-8 is essential. Its solubility profile, melting point, and reactivity are frequently searched topics in academic and commercial databases. Additionally, its compatibility with polymer matrices and nanomaterials has sparked interest in materials science, particularly for smart coatings and drug delivery systems.

In conclusion, 3-[[(2,6-Dichloro-3-pyridinyl)sulfonyl]amino]benzoic acid represents a multifaceted compound with broad applications across life sciences and industrial chemistry. Its ongoing exploration underscores the importance of molecular design in addressing contemporary challenges in healthcare and technology. As research progresses, this compound is poised to play a pivotal role in next-generation innovations.